Cas no 2106705-43-3 (2-(4-methylpyrimidin-5-yl)propanenitrile)

• Product Name: 2-(4-methylpyrimidin-5-yl)propanenitrile
• CAS No: 2106705-43-3
• MF: C₈H₉N₃
• MW: 147.177160978317
• CID: 6141073
• PubChem ID: 165614351
• Update Time: 2025-05-21

2-(4-methylpyrimidin-5-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylpyrimidin-5-yl)propanenitrile
• EN300-1752025
• 2106705-43-3

• Inchi： 1S/C8H9N3/c1-6(3-9)8-4-10-5-11-7(8)2/h4-6H,1-2H3
• InChI Key： ZQIZGRSPIYQKFI-UHFFFAOYSA-N
• SMILES： N1C=NC=C(C=1C)C(C#N)C

Computed Properties

• Exact Mass: 147.079647300g/mol
• Monoisotopic Mass: 147.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.6Ų

Additional information on 2-(4-methylpyrimidin-5-yl)propanenitrile

Comprehensive Guide to 2-(4-methylpyrimidin-5-yl)propanenitrile (CAS No. 2106705-43-3): Properties, Applications, and Market Insights

2-(4-methylpyrimidin-5-yl)propanenitrile (CAS No. 2106705-43-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This nitrile-functionalized pyrimidine derivative serves as a key intermediate in the synthesis of biologically active molecules. With the growing demand for novel heterocyclic compounds in drug discovery, 2-(4-methylpyrimidin-5-yl)propanenitrile has emerged as a valuable building block for medicinal chemistry applications.

The molecular structure of 2-(4-methylpyrimidin-5-yl)propanenitrile features a pyrimidine ring substituted with a methyl group at the 4-position and a propanenitrile moiety at the 5-position. This unique arrangement contributes to its reactivity and makes it particularly useful in nucleophilic addition reactions. Researchers frequently search for "pyrimidine nitrile derivatives" and "methylpyrimidine synthesis" when investigating this compound class, reflecting its importance in modern synthetic chemistry.

In pharmaceutical applications, 2-(4-methylpyrimidin-5-yl)propanenitrile serves as a precursor for various kinase inhibitors and antimicrobial agents. The compound's ability to undergo diverse transformations makes it valuable for creating "targeted drug molecules" - a hot topic in precision medicine. Recent publications highlight its use in developing treatments for inflammatory conditions and metabolic disorders, aligning with current healthcare trends toward personalized therapies.

The agrochemical industry has shown increasing interest in 2-(4-methylpyrimidin-5-yl)propanenitrile derivatives for developing novel crop protection agents. With growing concerns about "sustainable agriculture" and "eco-friendly pesticides", researchers are exploring pyrimidine-based compounds as potential alternatives to traditional agrochemicals. This compound's structural features allow for modifications that can enhance selectivity and reduce environmental impact.

From a synthetic chemistry perspective, 2-(4-methylpyrimidin-5-yl)propanenitrile offers several advantages. Its nitrile group provides a versatile handle for further functionalization through reactions such as hydrolysis, reduction, or cyclization. Common search queries like "pyrimidine nitrile reactions" and "heterocyclic compound synthesis" often lead researchers to explore this compound's potential in complex molecule construction.

The global market for 2-(4-methylpyrimidin-5-yl)propanenitrile has shown steady growth, driven by increasing R&D investments in pharmaceutical and agricultural sectors. Market analysts tracking "specialty chemicals growth" and "fine chemical demand" have noted the compound's rising importance in the chemical supply chain. Several manufacturers now offer this material with high purity grades suitable for research and development purposes.

Quality control of 2-(4-methylpyrimidin-5-yl)propanenitrile typically involves HPLC analysis and spectroscopic characterization. Researchers working with this compound frequently search for "pyrimidine derivative analysis" and "nitrile compound characterization" to ensure proper identification and purity assessment. Proper storage under inert atmosphere is recommended to maintain stability over extended periods.

Recent patent literature reveals innovative applications of 2-(4-methylpyrimidin-5-yl)propanenitrile in material science, particularly in the development of "functional organic materials". Its incorporation into conjugated systems has shown promise for creating novel electronic materials, aligning with current interests in "organic electronics" and "energy storage materials". This expanding application scope contributes to the compound's growing commercial significance.

Environmental and safety considerations for handling 2-(4-methylpyrimidin-5-yl)propanenitrile follow standard laboratory protocols for nitrile compounds. While not classified as highly hazardous, proper personal protective equipment is recommended during manipulation. The scientific community's focus on "green chemistry principles" has prompted investigations into more sustainable synthetic routes for this and related pyrimidine derivatives.

Future research directions for 2-(4-methylpyrimidin-5-yl)propanenitrile include exploration of its biological activity profile and development of more efficient synthetic methodologies. With increasing interest in "fragment-based drug discovery" and "click chemistry applications", this compound's versatility positions it as a valuable tool for medicinal chemists and material scientists alike.

In conclusion, 2-(4-methylpyrimidin-5-yl)propanenitrile (CAS No. 2106705-43-3) represents an important building block in modern chemical research. Its applications span pharmaceutical development, agrochemical innovation, and material science, making it a compound of significant interest across multiple industries. As research continues to uncover new uses for this versatile molecule, its role in advancing scientific and technological progress appears increasingly promising.